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Compound of Interest

Compound Name: 2-Octenal

cat. No.: 87770461

An In-depth Technical Guide to 2-Octenal: Chemical Properties, Structure, and Synthesis

Introduction

2-Octenal, particularly in its (E)-isomer form (trans-2-Octenal), is an a,B3-unsaturated aldehyde
that is a significant compound in the fields of flavor chemistry, fragrance science, and organic
synthesis.[1][2] It is a colorless to pale yellow liquid recognized by its characteristic fatty, green,
and slightly citrus-like aroma.[1][3] Found naturally in trace amounts in various plant extracts,
essential oils, and cooked foods, it contributes fresh and aldehydic notes to many natural and
artificial flavors and fragrances.[1][3][4]

As a medium-chain aldehyde, 2-Octenal possesses a reactive chemical structure with both an
aldehyde functional group and a carbon-carbon double bond, making it a versatile intermediate
for the synthesis of more complex organic molecules.[2][5] This guide provides a
comprehensive overview of the core chemical properties, structure, synthesis, and applications
of 2-Octenal, tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identifiers

The most common and stable isomer is (E)-2-Octenal, also known as trans-2-Octenal. The
structure consists of an eight-carbon chain with a double bond located between the second and
third carbon atoms (C2 and C3) in the trans configuration, and an aldehyde group at the C1
position.[6]

Table 1: Chemical Identifiers for (E)-2-Octenal
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Identifier Value Reference
IUPAC Name (E)-oct-2-enal [7]

CAS Number 2548-87-0 [6]
Molecular Formula CsH140 [8]
Molecular Weight 126.20 g/mol

trans-2-Octenal, (E)-Oct-2-
Synonyms [61[°]
enal, T2 OCTENAL

InChl=1S/C8H140/c1-2-3-4-5-

InChl 6-7-8-9/h6-8H,2-5H2,1H3/b7-
6+
LVBXEMGDVWVTGY-
InChlKey [6]

VOTSOKGWSA-N

SMILES CCcCccc=Ccc=0 [10]

Physicochemical Properties

2-Octenal is a volatile compound with properties characteristic of unsaturated aldehydes. It is
air and light-sensitive.[9] It is generally insoluble or poorly miscible in water but soluble in
organic solvents like alcohol, chloroform, and fixed oils.[9][11]

Table 2: Physicochemical Data for (E)-2-Octenal
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Property Value Conditions Reference
Colorless to pale

Appearance o Room Temperature [1][3]
yellow liquid
Fatty, green,

Odor cucumber, citrus, [1]09]
herbal

Boiling Point 84-86 °C at 19 mmHg

Density 0.846 g/mL at 25 °C

Refractive Index 1.449 - 1.455 at 20 °C [4117]

_ 150 - 155 °F (65.6 -

Flash Point TCC [4][°]
68.3 °C)

Vapor Density >1 (vs air) [11]

o Not miscible or difficult

Water Solubility ) - [O1[11]
to mix

LogP 2.64 - [9]

Reactivity and Synthesis

The chemical reactivity of 2-Octenal is dominated by its two functional groups: the aldehyde
and the a,B-unsaturated system. The aldehyde group can be oxidized to a carboxylic acid or
reduced to an alcohol.[2] The conjugated double bond allows it to undergo nucleophilic addition
reactions, such as the Michael addition.[2]

Experimental Protocol: Synthesis of (E)-2-Octenal

A documented method for synthesizing (E)-2-Octenal involves the copper-catalyzed aerobic
oxidation of a corresponding enol derivative.[2]

Materials and Equipment:

e Enol derivative (1.0 mmol)
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CuPFe(CHsCN)a4 (18.4 mg, 0.05 mmol)

Di-tert-butyl ethylenediamine (11.0 pL, 0.05 mmol)
4-Dimethylaminopyridine (DMAP) (24.4 mg, 0.20 mmol)
Dichloromethane (CH2Clz, 4 mL)

4A molecular sieves (100 mg)

Schlenk tube

Nitrogen and Oxygen gas supplies

Magnetic stirrer

Standard glassware for extraction and concentration
Procedure:

In a nitrogen-filled glove box, add the enol derivative (1.0 mmol), CuPFs(CH3CN)a4 (0.05
equiv), di-tert-butyl ethylenediamine (0.05 equiv), and DMAP (0.20 equiv) to a Schlenk tube
containing 4 mL of dichloromethane.[2]

Add 100 mg of 4A molecular sieves to the mixture.[2]
Seal the Schlenk tube and remove it from the glove box.[2]

Replace the nitrogen atmosphere in the tube with oxygen at a constant pressure of 1
atmosphere.[2]

Stir the reaction mixture vigorously at room temperature for 1 hour.[2]

Upon completion, quench the reaction by adding 15 mL of a 10% NaHSOa4 aqueous solution.

[2]

Extract the product with dichloromethane (3 x 10 mL).[2]
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« Dry the combined organic layers over anhydrous MgSOu4, filter, and concentrate under
vacuum to yield the target (E)-2-Octenal.[2]

Workflow for the Synthesis of (E)-2-Octenal

Reactants:
- Enol Derivative
- CUPF6(CH3CN)4 (Catalyst)
- Di-tert-butyl ethylenediamine
- DMAP
- Dichloromethane (Solvent)

Combine reactants and

4A molecular sieves in a
Schlenk tube under N2

Replace N2 with O2 (1 atm).
Stir at room temperature
for 1 hour.

Quench reaction with
10% NaHSO4 solution

Extract product with
Dichloromethane (3x)

Dry organic layer (MgS0O4),
filter, and concentrate
under vacuum
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Click to download full resolution via product page
Caption: Synthesis workflow for (E)-2-Octenal via copper-catalyzed oxidation.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Octenal. The
NIST Chemistry WebBook and other databases provide reference spectra for this compound.
[61[12]

Table 3: Spectroscopic Data References for (E)-2-Octenal

Technique Database/Reference Key Information

Provides a reference spectrum
1H NMR ChemicalBook for proton nuclear magnetic

resonance.[13]

Shows the electron ionization
Mass Spectrometry (EI) NIST Chemistry WebBook mass spectrum, a key tool for
structural elucidation.[12]

Offers various vibrational
FTIR / Raman SpectraBase spectroscopy data including
FTIR and Raman spectra.[14]

Applications and Biological Relevance
2-Octenal is a widely used compound with applications spanning multiple industries.
o Flavors and Fragrances: It is a valuable ingredient for creating citrus, nut, and vegetable

flavor profiles in foods and beverages.[1] In perfumery, it imparts fresh, green, and aldehydic
top notes.[1]

o Chemical Intermediate: Its reactivity makes it a useful starting material for the synthesis of
other aroma chemicals, resins, and specialty aldehydes.[1][2]
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» Biological Activity: Research has shown that trans-2-Octenal, as a fungal volatile organic
compound, can cause locomotory defects in Drosophila melanogaster. This effect is linked to
changes in dopaminergic neurons, highlighting its potential neurotoxic properties. It has also
been studied for its potential as an anti-inflammatory and antimicrobial agent.[5]

Logical Relationship of 2-Octenal Neurotoxicity

trans-2-Octenal
(Fungal Volatile Organic Compound)

ffects

Dopaminergic Neurons
in Drosophila melanogaster

Observed Changes in
Neuron Structure/Function

Locomotory Defects

Click to download full resolution via product page
Caption: Neurotoxic effect of trans-2-Octenal on Drosophila melanogaster.

Safety and Handling

2-Octenal is classified as a combustible liquid and can be an irritant to the skin, eyes, and
respiratory system.[11][15][16]

e Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and inhalation of
vapors.[16] Wear suitable protective clothing, gloves, and eye/face protection.[11]
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o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers. It is sensitive
to air and light and should be protected from heat and ignition sources.[9][16]

o First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to
fresh air. Seek medical attention if irritation or other symptoms persist.[15]

This technical guide provides a foundational understanding of 2-Octenal for scientific and
research applications. Its unique combination of sensory properties and chemical reactivity
ensures its continued importance in both industrial and academic settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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